3-(4-Bromophenyl)-2H-1,4-benzoxazine
Overview
Description
3-(4-Bromophenyl)-2H-1,4-benzoxazine is a useful research compound. Its molecular formula is C14H10BrNO and its molecular weight is 288.14 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Room Temperature Synthesis of 2H-1,4-Benzoxazine Derivatives
Researchers have developed efficient methods for synthesizing 2H-1,4-benzoxazines, including 3-aryl-2H-1,4-benzoxazine derivatives, at room temperature using environmentally benign conditions. This process involves a one-pot synthesis using K2CO3/H2O in an ionic liquid medium, highlighting the importance of 2H-1,4-benzoxazines in biological and synthetic applications due to their interesting properties. The ability to synthesize these compounds at room temperature under environmentally friendly conditions opens up new avenues for their application in various fields of scientific research (Sharifi et al., 2014).
Anti-Inflammatory Applications
The 2-(2-arylphenyl)benzoxazole moiety, closely related to benzoxazines, has been identified as a novel anti-inflammatory scaffold, displaying selective inhibition of the enzyme cyclooxygenase-2 (COX-2). This discovery underscores the potential therapeutic applications of benzoxazine derivatives in designing new anti-inflammatory drugs (Seth et al., 2014).
Polymer Science and Flame Retardance
In the field of polymer science, brominated benzoxazine monomers have been synthesized and polymerized to produce polymers with high thermal stability and flame retardance. This research demonstrates the utility of benzoxazine derivatives in developing advanced materials with desirable thermal and safety properties (Li et al., 2010).
Antimicrobial Activity
Benzoxazine derivatives have also been investigated for their antimicrobial properties. The synthesis of new quinazolinones from 2–alkyl–6–bromo–3,1–benzoxazine–4–one has shown some inhibitory action against gram-positive and gram-negative microorganisms, indicating their potential use in developing new antimicrobial agents (Patel et al., 2006).
Luminescent Materials for Explosive Detection
The synthesis of luminescent covalent-organic polymers (COPs) from benzoxazine monomers containing bromophenyl groups demonstrates the application of these compounds in sensing technologies, particularly for the detection of nitroaromatic explosives. This innovative application showcases the versatility of benzoxazine derivatives in creating materials that respond to environmental stimuli (Xiang & Cao, 2012).
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with various biological targets
Mode of Action
It has been theoretically demonstrated that the de/rehydrogenation of 1,4-oxazine linkers can efficiently switch single-molecule junctions between a low-conducting and a high-conducting state . This suggests that the compound may interact with its targets in a similar manner, leading to changes in their activity.
Biochemical Pathways
Compounds with similar structures have been found to influence various biochemical pathways
Result of Action
Similar compounds have been shown to exhibit various biological activities
Action Environment
It has been shown that certain compounds can be synthesized in an eco-friendly manner using deep eutectic solvents . This suggests that environmental factors could potentially influence the action of similar compounds.
Properties
IUPAC Name |
3-(4-bromophenyl)-2H-1,4-benzoxazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrNO/c15-11-7-5-10(6-8-11)13-9-17-14-4-2-1-3-12(14)16-13/h1-8H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQQPQMTYVGMIGW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=NC2=CC=CC=C2O1)C3=CC=C(C=C3)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10354925 | |
Record name | 3-(4-Bromophenyl)-2H-1,4-benzoxazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10354925 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
61821-71-4 | |
Record name | 3-(4-Bromophenyl)-2H-1,4-benzoxazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10354925 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(4-Bromophenyl)-2H-1,4-benzoxazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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